Cas no 590390-88-8 (2-Pyridin-4-yl-1H-indole-3-carbaldehyde)

• Product Name: 2-Pyridin-4-yl-1H-indole-3-carbaldehyde
• CAS No: 590390-88-8
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD05181013
• CID: 68445
• PubChem ID: 2771713
• Update Time: 2025-11-01

2-Pyridin-4-yl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridin-4-yl-1H-indole-3-carboxaldehyde
• 2-(4-pyridinyl)-1H-Indole-3-carboxaldehyde
• 2-Pyridin-4-yl-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,2-(4-pyridinyl)
• GL-0132
• 1H-Indole-3-carboxaldehyde, 2-(4-pyridinyl)-
• MFCD05181013
• DTXSID90378028
• AKOS007929930
• 2-(pyridin-4-yl)-1H-indole-3-carbaldehyde
• 590390-88-8
• FT-0757951
• SCHEMBL2062446
• NXHOIBQSZZQGPK-UHFFFAOYSA-N

• MDL： MFCD05181013
• Inchi： 1S/C14H10N2O/c17-9-12-11-3-1-2-4-13(11)16-14(12)10-5-7-15-8-6-10/h1-9,16H
• InChI Key： NXHOIBQSZZQGPK-UHFFFAOYSA-N
• SMILES： O=CC1=C(C2C=CN=CC=2)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 222.07900
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.291
• Boiling Point: 476.8°C at 760 mmHg
• Flash Point: 240.2°C
• Refractive Index: 1.72
• PSA: 45.75000
• LogP: 3.04240

2-Pyridin-4-yl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：

Additional information on 2-Pyridin-4-yl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 2-Pyridin-4-yl-1H-indole-3-carbaldehyde (CAS: 590390-88-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridin-4-yl-1H-indole-3-carbaldehyde (CAS: 590390-88-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine-indole scaffold, has been explored for its role as a versatile intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its relevance in targeting various biological pathways, including kinase inhibition and modulation of protein-protein interactions.

One of the key areas of research involving 2-Pyridin-4-yl-1H-indole-3-carbaldehyde is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Recent publications have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinases, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 2-Pyridin-4-yl-1H-indole-3-carbaldehyde derivatives, which showed potent inhibition of CDK2 with IC50 values in the nanomolar range. These findings underscore the potential of this scaffold in the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, 2-Pyridin-4-yl-1H-indole-3-carbaldehyde has also been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are challenging targets in drug discovery due to their large and often flat binding surfaces. However, the indole-pyridine moiety of this compound has been shown to interact with key residues in PPI interfaces, making it a valuable scaffold for the development of PPI modulators. A recent study in ACS Chemical Biology highlighted the use of this compound as a starting point for the design of small molecules that disrupt the interaction between p53 and MDM2, a critical regulatory axis in cancer biology. The study utilized structure-activity relationship (SAR) analysis to optimize the binding affinity and selectivity of the derivatives.

Beyond its therapeutic potential, 2-Pyridin-4-yl-1H-indole-3-carbaldehyde has also been employed in chemical biology as a fluorescent probe. Its inherent fluorescence properties, combined with its ability to bind to specific biomolecules, make it a useful tool for studying cellular processes. For example, a 2022 publication in Chemical Communications described the use of this compound as a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The probe demonstrated high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in biological systems.

Despite these promising developments, challenges remain in the optimization and clinical translation of 2-Pyridin-4-yl-1H-indole-3-carbaldehyde-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry efforts. Nevertheless, the growing body of research on this scaffold highlights its versatility and potential in addressing unmet medical needs. Future studies are expected to explore novel derivatives and their applications in diverse therapeutic areas, paving the way for innovative drug candidates.